Cas no 58041-77-3 (1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-)
58041-77-3 structure
Product Name:1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
CAS No:58041-77-3
MF:C13H12N2O
MW:212.247182846069
CID:343301
PubChem ID:71397356
Update Time:2025-04-19
1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
- 1-[(4-prop-2-ynoxyphenyl)methyl]imidazole
- 1-({4-[(Prop-2-yn-1-yl)oxy]phenyl}methyl)-1H-imidazole
- DTXSID40818863
- 58041-77-3
-
- Inchi: 1S/C13H12N2O/c1-2-9-16-13-5-3-12(4-6-13)10-15-8-7-14-11-15/h1,3-8,11H,9-10H2
- InChI Key: LIBUCUSYTVLSBA-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C=CC(=CC=1)CN1C=NC=C1
Computed Properties
- Exact Mass: 212.09506
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.05
1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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